Cas no 2229114-95-6 (4-amino-4-(1-methylcyclohexyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(1-methylcyclohexyl)cyclohexan-1-ol
• CAS No: 2229114-95-6
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5894436
• PubChem ID: 165972169
• Update Time: 2025-06-14

4-amino-4-(1-methylcyclohexyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1-methylcyclohexyl)cyclohexan-1-ol
• 2229114-95-6
• EN300-1779774

• Inchi： 1S/C13H25NO/c1-12(7-3-2-4-8-12)13(14)9-5-11(15)6-10-13/h11,15H,2-10,14H2,1H3
• InChI Key： DKLYLOKIADJQPW-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)(C1(C)CCCCC1)N

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(1-methylcyclohexyl)cyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(1-methylcyclohexyl)cyclohexan-1-ol (CAS No. 2229114-95-6)

The compound 4-amino-4-(1-methylcyclohexyl)cyclohexan-1-ol (CAS No. 2229114-95-6) is a specialized organic molecule featuring a unique cyclohexyl backbone with both amino and hydroxyl functional groups. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the 1-methylcyclohexyl moiety enhances its lipophilicity, which is critical for bioavailability studies in drug development. Researchers are increasingly interested in this compound due to its potential applications in designing central nervous system (CNS) therapeutics and sustainable agrochemicals.

In recent years, the demand for high-purity cyclic amines like 4-amino-4-(1-methylcyclohexyl)cyclohexan-1-ol has surged, driven by advancements in precision medicine and green chemistry. A common query among scientists is: "How does the stereochemistry of 4-amino-4-(1-methylcyclohexyl)cyclohexan-1-ol influence its biological activity?" Studies suggest that the spatial arrangement of its functional groups can significantly impact receptor binding, making it a focal point for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 2229114-95-6 often involves multi-step reactions, including reductive amination and selective hydroxylation, which are topics frequently searched in academic databases. Its stability under various pH conditions also makes it a candidate for prodrug formulations, aligning with the growing trend of targeted drug delivery systems. Notably, its low toxicity profile has been highlighted in preliminary toxicological assessments, addressing another frequent concern in pharmacological forums.

From an industrial perspective, 4-amino-4-(1-methylcyclohexyl)cyclohexan-1-ol is gaining traction in the development of biodegradable surfactants and catalysts. Environmental regulations are pushing manufacturers to adopt eco-friendly synthetic routes, and this compound’s modular structure allows for functionalization with minimal waste. Searches like "scalable synthesis of CAS 2229114-95-6" reflect industry interest in optimizing production processes.

In summary, 4-amino-4-(1-methylcyclohexyl)cyclohexan-1-ol represents a versatile building block with cross-disciplinary relevance. Its integration into AI-driven molecular design platforms further underscores its potential, as computational models increasingly prioritize molecules with balanced hydrophilicity and steric properties. As research progresses, this compound is poised to address key challenges in both life sciences and industrial chemistry.